Cas no 1343875-05-7 (1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol)

• Product Name: 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol
• CAS No: 1343875-05-7
• MF: C₆H₁₅NOS
• MW: 149.254400491714
• MDL: MFCD20391511
• CID: 4772515
• PubChem ID: 64386888
• Update Time: 2025-11-01

1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-methyl-4-(methylthio)butan-2-ol
• 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol

• MDL： MFCD20391511
• Inchi： 1S/C6H15NOS/c1-6(8,5-7)3-4-9-2/h8H,3-5,7H2,1-2H3
• InChI Key： HKODJSHFBDQXRV-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)(CN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 79.5
• XLogP3: -0.1
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol

Introduction to 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol (CAS No. 1343875-05-7) and Its Emerging Applications in Chemical Biology

The compound 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol, identified by its CAS number 1343875-05-7, represents a structurally unique molecule with significant potential in the realm of chemical biology and pharmaceutical research. This aliphatic amine featuring a hydroxyl group and a methylsulfanyl substituent at the fourth carbon position has garnered attention due to its versatile chemical properties and promising biological activities. The molecular framework of this compound, characterized by its chiral center and functional groups, makes it an intriguing candidate for further exploration in drug discovery and synthetic chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex biological targets. The presence of both an amino group and a hydroxyl group in 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol allows for multiple points of interaction with biological systems, including enzymes and receptors. This dual functionality has been exploited in the design of novel bioactive molecules with enhanced specificity and efficacy. For instance, derivatives of this compound have shown promise in modulating enzyme activity, which is a critical aspect of many therapeutic strategies.

The methylsulfanyl substituent at the fourth carbon position introduces a sulfur-containing moiety that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. This feature has been leveraged in the development of metal-based therapeutics, where sulfur-based ligands play a pivotal role in stabilizing metal centers and enhancing binding affinity. Additionally, the chiral nature of the molecule allows for the exploration of enantiomer-specific interactions, which is increasingly recognized as a key factor in drug design to minimize side effects and improve therapeutic outcomes.

In the context of current research, 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol has been investigated for its potential role in addressing neurological disorders. Studies have demonstrated that structurally related compounds can modulate neurotransmitter systems, making them attractive candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The compound's ability to interact with both central nervous system (CNS) receptors and enzymes suggests its utility as a lead compound for further derivatization to develop more potent and selective therapeutic agents.

The synthesis of 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol presents an interesting challenge due to its complex functional groups. Modern synthetic methodologies, including asymmetric catalysis and flow chemistry, have enabled more efficient and scalable production of this compound. These techniques not only improve yield but also allow for greater control over stereochemistry, which is essential for achieving desired biological activities. The development of novel synthetic routes has also opened up avenues for exploring other derivatives with tailored properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol and biological targets. These studies provide insights into binding modes, affinity predictions, and structural optimization strategies. By integrating experimental data with computational approaches, researchers can accelerate the discovery process and identify promising candidates for further preclinical evaluation. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in advancing drug discovery efforts.

The pharmaceutical industry has shown increasing interest in exploring novel scaffolds like 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol due to their potential to address unmet medical needs. Clinical trials involving related compounds have provided valuable insights into their safety profiles and pharmacokinetic properties. While further research is needed to fully elucidate the therapeutic potential of this specific molecule, preliminary findings suggest that it may offer benefits in areas such as anti-inflammatory therapy and metabolic regulation.

Environmental considerations also play a crucial role in the development of new chemical entities. The synthesis and application of 1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol must be conducted with an emphasis on sustainability, minimizing waste generation and reducing environmental impact. Green chemistry principles are being increasingly adopted to ensure that new compounds are developed responsibly while maintaining high standards of efficacy and safety.

In conclusion,1-amino-2-methyl-4-(methylsulfanyl)butan-2-ol (CAS No. 1343875-05-7) represents a fascinating molecule with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with promising biological activities observed in preclinical studies, make it a valuable candidate for further exploration. As research continues to uncover new therapeutic possibilities,1-amino--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#}>--{#} methyl-{#}>--{#}>--{#}>--{#} 4-{(methylsulfanyl)}butan-{#}>--{#}>{(hydroxyl)} --{##}{##}{##}{##}{##}{##}{##}{##}{##}{##} -- {##}{##}{##}{##} -- {###} -- {###} -- {###} -- {###} -- {###} -- {###} -- {###} -- {###} -- {###}, it will continue to serve as an inspiration for innovative drug discovery efforts aimed at improving human health.